N-(4-chlorobenzyl)-2-(2-(4-ethylpiperazin-1-yl)-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[2-(4-ethylpiperazin-1-yl)-7-oxo-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide
• InChI: InChI=1S/C20H23ClN6O2S/c1-2-25-7-9-26(10-8-25)20-24-18-17(30-20)19(29)27(13-23-18)12-16(28)22-11-14-3-5-15(21)6-4-14/h3-6,13H,2,7-12H2,1H3,(H,22,28)
• InChI Key: SADXKWGXGXRZEB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC3=C(S2)C(=O)N(C=N3)CC(=O)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C20H23ClN6O2S
• Molecular Weight: 447.0 g/mol

Description

N-(4-chlorobenzyl)-2-(2-(4-ethylpiperazin-1-yl)-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C20H23ClN6O2S and its molecular weight is 446.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Compounds with structural similarities, such as pyrazolopyrimidines derivatives, have been synthesized and evaluated for their anticancer properties. These compounds have shown cytotoxic activities against different cancer cell lines, indicating their potential in cancer therapy research (Rahmouni et al., 2016).

Antimicrobial and Antifungal Activities

Derivatives of similar heterocyclic compounds have been explored for their antimicrobial and antifungal activities. The structural modifications in these compounds can lead to significant biological activities, making them candidates for the development of new antimicrobial agents (Patel & Agravat, 2007).

Insecticidal Properties

Research has been conducted on heterocycles incorporating thiadiazole moieties for their potential insecticidal properties against certain pests. These studies contribute to the development of novel insecticidal compounds with improved efficacy and specificity (Fadda et al., 2017).

Enzyme Inhibition

Investigations into the structure-activity relationships of compounds containing aminopyrimidine have shown potential for enzyme inhibition, which can be leveraged in designing drugs targeting specific enzymatic pathways involved in diseases (Altenbach et al., 2008).